![molecular formula C22H12N2O4S B4759035 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-3H-benzo[f]chromen-3-one](/img/structure/B4759035.png)
2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-3H-benzo[f]chromen-3-one
Overview
Description
2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-3H-benzo[f]chromen-3-one is a synthetic compound that has gained significant attention in scientific research. This compound is commonly referred to as NTBC and has been found to have a wide range of applications in various fields of research. In
Mechanism of Action
NTBC inhibits tyrosine hydroxylase by binding to the enzyme's active site and preventing the conversion of L-tyrosine to L-dopa. This inhibition leads to a decrease in the synthesis of catecholamines, which can have significant effects on various physiological processes.
Biochemical and Physiological Effects:
NTBC has been found to have several biochemical and physiological effects. It has been shown to decrease the levels of dopamine, norepinephrine, and epinephrine in the brain, which can lead to changes in behavior and mood. NTBC has also been found to have anti-inflammatory effects and has been used in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NTBC in lab experiments is its specificity towards tyrosine hydroxylase. This specificity allows researchers to study the effects of inhibiting this enzyme without affecting other physiological processes. However, NTBC has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on NTBC. One area of research is the development of more effective and selective inhibitors of tyrosine hydroxylase. Another area of research is the study of the effects of NTBC on other physiological processes, such as inflammation and oxidative stress. Additionally, there is a need for more research on the potential toxicity of NTBC and its effects on different cell types. Overall, the unique properties of NTBC make it a promising compound for future scientific research.
Scientific Research Applications
NTBC has been extensively used in scientific research due to its unique properties. It has been found to be an effective inhibitor of tyrosine hydroxylase, an enzyme that plays a crucial role in the synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine. NTBC has been used in the study of various diseases such as Parkinson's disease, schizophrenia, and depression.
Properties
IUPAC Name |
2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzo[f]chromen-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12N2O4S/c25-22-18(11-17-16-4-2-1-3-13(16)7-10-20(17)28-22)21-23-19(12-29-21)14-5-8-15(9-6-14)24(26)27/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAZMHIRIQACSIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=C(C(=O)O3)C4=NC(=CS4)C5=CC=C(C=C5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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